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Compound of Interest

Compound Name: Tetraamylammonium iodide

Cat. No.: B1213674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of

tetraamylammonium iodide, a quaternary ammonium salt with applications in organic

synthesis and pharmaceutical development. The document details the underlying chemical

principles, a generalized experimental protocol, and methods for purification and

characterization.

Introduction
Tetraamylammonium iodide, also known as tetrapentylammonium iodide, is a quaternary

ammonium salt consisting of a central nitrogen atom bonded to four pentyl (amyl) groups, with

an iodide counterion. Its structure imparts surfactant-like properties, making it a useful phase-

transfer catalyst in organic synthesis.[1][2] Phase-transfer catalysts facilitate reactions between

reactants located in different immiscible phases (e.g., an aqueous and an organic layer),

thereby increasing reaction rates and yields.[1]

Synthesis of Tetraamylammonium Iodide
The synthesis of tetraamylammonium iodide is achieved through the Menshutkin reaction, a

classic method for the preparation of quaternary ammonium salts.[3][4] This reaction involves

the alkylation of a tertiary amine with an alkyl halide. In this specific case, triamylamine (a

tertiary amine) is reacted with amyl iodide (an alkyl iodide) to yield the desired

tetraamylammonium iodide.
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The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the

nitrogen atom of the triamylamine acts as a nucleophile, attacking the electrophilic carbon atom

of the amyl iodide and displacing the iodide ion.

Reaction:

(C5H11)3N + C5H11I → [(C5H11)4N]+I-

Generalized Experimental Protocol
While a specific, detailed protocol for the synthesis of tetraamylammonium iodide is not

readily available in the surveyed literature, a general procedure based on the Menshutkin

reaction for similar long-chain quaternary ammonium salts can be employed.

Materials and Equipment:

Triamylamine

Amyl iodide

A suitable solvent (e.g., acetonitrile, ethanol, or a non-polar solvent like toluene)

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve triamylamine in a suitable solvent.

Add a stoichiometric equivalent of amyl iodide to the solution.

Heat the reaction mixture to reflux with constant stirring. The reaction time and temperature

will depend on the chosen solvent. For instance, reactions in acetonitrile or ethanol may

proceed at their respective boiling points for several hours to overnight.
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Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or

by observing the precipitation of the quaternary ammonium salt, which is often less soluble in

the reaction solvent than the starting materials.

Once the reaction is complete, cool the mixture to room temperature.

The crude tetraamylammonium iodide may precipitate out of the solution upon cooling. If

so, it can be collected by filtration. If it remains dissolved, the solvent can be removed under

reduced pressure using a rotary evaporator.

The resulting crude product should be purified by recrystallization.

Purification of Tetraamylammonium Iodide
The primary method for purifying crude tetraamylammonium iodide is recrystallization. This

technique relies on the principle that the solubility of a solid in a solvent increases with

temperature.

Generalized Recrystallization Protocol
The choice of solvent is crucial for successful recrystallization. An ideal solvent should dissolve

the compound well at high temperatures but poorly at low temperatures. For long-chain

quaternary ammonium iodides, common recrystallization solvents include alcohols (methanol,

ethanol), acetonitrile, or solvent mixtures (e.g., ethanol/diethyl ether).

Procedure:

Transfer the crude tetraamylammonium iodide to an Erlenmeyer flask.

Add a minimal amount of a suitable recrystallization solvent.

Gently heat the mixture to the boiling point of the solvent while stirring until the solid is

completely dissolved.

If the solution is colored due to impurities, a small amount of activated charcoal can be

added, and the solution can be hot-filtered to remove the charcoal.
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Allow the hot, saturated solution to cool slowly to room temperature. Crystals of pure

tetraamylammonium iodide should form.

To maximize the yield, the flask can be placed in an ice bath to further decrease the solubility

of the product.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold recrystallization solvent to remove any

remaining impurities.

Dry the crystals in a vacuum oven to remove any residual solvent.

Characterization
The identity and purity of the synthesized tetraamylammonium iodide can be confirmed using

various analytical techniques.
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Property Description

Appearance White to off-white crystalline powder.[1]

Melting Point

135 - 138 °C.[1] A sharp melting point range

close to the literature value is indicative of high

purity.

Molecular Formula C20H44IN[1]

Molecular Weight 425.48 g/mol [1]

Purity (Titration) ≥ 98%[1]

Spectroscopy

Nuclear Magnetic Resonance (NMR):1H and

13C NMR spectroscopy can confirm the

structure by showing the characteristic signals

for the pentyl groups attached to the nitrogen

atom. While specific spectra for

tetraamylammonium iodide are not widely

published, the spectra would be similar to that of

tetrabutylammonium iodide, showing

characteristic peaks for the alkyl chains.[5][6][7]

Infrared (IR) Spectroscopy: IR spectroscopy can

identify the presence of C-H and C-N bonds

within the molecule.

Data Presentation
Table 1: Physical and Chemical Properties of Tetraamylammonium Iodide
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Parameter Value Reference

CAS Number 2498-20-6 [1]

Molecular Formula C20H44IN [1]

Molecular Weight 425.48 g/mol [1]

Melting Point 135 - 138 °C [1]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥ 98% (by titration) [1]
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Caption: Workflow for the synthesis and purification of tetraamylammonium iodide.
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Caption: Logical steps in the preparation and analysis of tetraamylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetraamylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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